Cas no 73477-13-1 (Methyl 2-(3-oxothiomorpholin-2-yl)acetate)

• Product Name: Methyl 2-(3-oxothiomorpholin-2-yl)acetate
• CAS No: 73477-13-1
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• MDL: MFCD02669633
• CID: 4658079
• PubChem ID: 661108
• Update Time: 2025-10-23

Methyl 2-(3-oxothiomorpholin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-oxothiomorpholin-2-yl)acetate
• methyl (3-oxothiomorpholin-2-yl)acetate
• SMR000036077
• MLS000037736
• IFLab1_004195
• HMS1423O15
• HMS2451K14
• STK843664
• AT25265
• methyl (3-oxo-2-thiomorpholinyl)acetate
• ST50036766
• methyl 2-(3-oxo-1,4-thiazaperhydroin-2-yl)acetate
• Z2719327149
• Methyl 2-(3-oxothiomorpholin-2-yl)acetate

• MDL： MFCD02669633
• Inchi： 1S/C7H11NO3S/c1-11-6(9)4-5-7(10)8-2-3-12-5/h5H,2-4H2,1H3,(H,8,10)
• InChI Key： FTXCLGWIFXDHKC-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: -0.1
• Topological Polar Surface Area: 80.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on Methyl 2-(3-oxothiomorpholin-2-yl)acetate

Comprehensive Overview of Methyl 2-(3-oxothiomorpholin-2-yl)acetate (CAS No. 73477-13-1)

Methyl 2-(3-oxothiomorpholin-2-yl)acetate (CAS No. 73477-13-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or the shorthand Methyl 2-(3-oxothiomorpholin-2-yl)acetate, belongs to the class of thiomorpholine derivatives, which are known for their versatile applications in drug discovery and material science. Its molecular formula, C₇H₁₁NO₃S, highlights the presence of sulfur and nitrogen heteroatoms, making it a valuable building block for synthesizing more complex molecules.

The growing interest in Methyl 2-(3-oxothiomorpholin-2-yl)acetate is driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its thiomorpholine core, a scaffold frequently explored in medicinal chemistry for its bioactivity. Recent studies have investigated its utility as an intermediate in the synthesis of enzyme inhibitors and receptor modulators, aligning with the current trend of targeting specific molecular pathways in disease treatment. Additionally, its ester functional group (methyl acetate) offers reactivity that can be leveraged for further chemical modifications, a feature highly sought after in combinatorial chemistry.

From an industrial perspective, Methyl 2-(3-oxothiomorpholin-2-yl)acetate is valued for its stability and solubility in common organic solvents, which simplifies its handling in large-scale production. Manufacturers often highlight its compatibility with green chemistry principles, as it can be synthesized using eco-friendly catalysts and minimal waste generation. This aligns with the global push toward sustainable chemical processes, a topic frequently searched by professionals in the field. Furthermore, its low environmental persistence compared to analogous compounds makes it a preferable choice for applications requiring regulatory compliance.

In the context of AI-driven drug discovery, Methyl 2-(3-oxothiomorpholin-2-yl)acetate has emerged as a candidate for virtual screening libraries. Computational models predict favorable interactions with biological targets, particularly in the realm of neurodegenerative diseases and metabolic disorders, areas where users frequently search for breakthroughs. The compound's 3D conformation and electronic properties are also subjects of quantum mechanical studies, reflecting the intersection of chemistry and machine learning—a hot topic in scientific forums.

Quality control and analytical methods for Methyl 2-(3-oxothiomorpholin-2-yl)acetate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical for research and industrial applications. Users often inquire about spectral data and chromatographic conditions for this compound, underscoring the need for accessible technical documentation. Suppliers providing detailed certificates of analysis (CoA) gain a competitive edge in the market.

Looking ahead, the demand for Methyl 2-(3-oxothiomorpholin-2-yl)acetate is expected to rise, fueled by its adaptability in high-throughput synthesis and fragment-based drug design. As the scientific community continues to explore its potential, this compound exemplifies how niche chemicals can drive innovation in life sciences and beyond. Its story is a testament to the importance of specialty chemicals in solving modern challenges, from healthcare to sustainability.